Cas no 305806-38-6 (4-(1-Methyl-5-imidazolyl)benzoic Acid)

• Product Name: 4-(1-Methyl-5-imidazolyl)benzoic Acid
• CAS No: 305806-38-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD18375275
• CID: 299985
• PubChem ID: 53426117
• Update Time: 2025-09-28

4-(1-Methyl-5-imidazolyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-1H-imidazol-5-yl)benzoic acid
• 4-(1-Methyl-5-imidazolyl)benzoic Acid
• 4-(3-methylimidazol-4-yl)benzoic acid
• Benzoic acid,4-(1-methyl-1H-imidazol-5-yl)-
• Benzoic acid,4-(1-methyl-1H-imidazol-5-yl)
• Benzoic acid, 4-(1-methyl-1H-imidazol-5-yl)-
• MFCD18375275
• SCHEMBL5344758
• AKOS022183181
• FT-0723826
• DTXSID60699070
• VRUJRMUIEJAVSP-UHFFFAOYSA-N
• 4-(3-Methyl-3H-imidazol-4-yl)-benzoic acid
• SY012406
• 305806-38-6
• AS-31498
• DB-068311
• 4-(1-Methyl-5-imidazolyl)benzoicAcid

• MDL： MFCD18375275
• Inchi： 1S/C11H10N2O2/c1-13-7-12-6-10(13)8-2-4-9(5-3-8)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： VRUJRMUIEJAVSP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 472.9±28.0 °C at 760 mmHg
• Flash Point: 239.8±24.0 °C
• PSA: 55.12000
• LogP: 1.78530
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(1-Methyl-5-imidazolyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1-Methyl-5-imidazolyl)benzoic Acid

Recent Advances in the Study of 4-(1-Methyl-5-imidazolyl)benzoic Acid (CAS: 305806-38-6)

4-(1-Methyl-5-imidazolyl)benzoic Acid (CAS: 305806-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique imidazole and benzoic acid moieties, has been the subject of several studies exploring its biochemical properties, synthetic pathways, and pharmacological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 4-(1-Methyl-5-imidazolyl)benzoic Acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity (>98%). This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Additionally, the study highlighted the compound's stability under various pH conditions, making it a promising candidate for oral drug formulations.

Pharmacological investigations have revealed that 4-(1-Methyl-5-imidazolyl)benzoic Acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In a recent in vitro study, the compound demonstrated a 50% inhibitory concentration (IC₅₀) of 1.2 µM against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. This finding suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Furthermore, molecular docking studies have identified strong interactions between the compound and the active site of COX-2, providing insights into its mechanism of action.

Beyond its anti-inflammatory properties, 4-(1-Methyl-5-imidazolyl)benzoic Acid has also shown promise in oncology research. A 2024 study published in Cancer Research reported that the compound induces apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The study attributed this effect to the compound's ability to modulate the expression of pro-apoptotic proteins such as Bax and caspase-3. These findings underscore the compound's potential as a lead molecule for developing novel anticancer therapies.

In conclusion, 4-(1-Methyl-5-imidazolyl)benzoic Acid (CAS: 305806-38-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its demonstrated pharmacological activities, position it as a valuable candidate for further drug development. Future studies should focus on in vivo evaluations and clinical trials to fully elucidate its therapeutic potential and safety profile.